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Compound of Interest

Compound Name: BJJF078

Cat. No.: B15141305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the inhibitory activity of the small molecule

BJJF078 against its target, Transglutaminase 2 (TG2). The information presented is based on

published experimental data, offering a resource for researchers investigating TG2 inhibition.

Executive Summary
BJJF078 is a potent inhibitor of Transglutaminase 2 (TG2), a multifunctional enzyme implicated

in a variety of cellular processes and diseases.[1] Independent studies have validated its

inhibitory effects on both recombinant and cellular TG2. This guide compares the inhibitory

potency of BJJF078 with other known TG2 inhibitors, provides detailed experimental protocols

for key validation assays, and illustrates the relevant signaling pathway and experimental

workflows.

Comparison of Inhibitor Potency
The inhibitory activity of BJJF078 has been quantified and compared to other well-

characterized TG2 inhibitors, such as ERW1041E and Z006. The following table summarizes

the half-maximal inhibitory concentration (IC50) values obtained from in vitro and cellular

assays.
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Inhibitor Target Assay Type IC50 Value Reference

BJJF078

Human

Recombinant

TG2

In Vitro Enzyme

Activity
41 nM [2]

BJJF078

Mouse

Recombinant

TG2

In Vitro Enzyme

Activity
54 nM [2]

BJJF078

Human Cellular

TG2 (THP-1

cells)

Cellular Activity 1.8 µM [2]

ERW1041E

Human

Recombinant

TG2

In Vitro Enzyme

Activity
1.6 µM [2]

ERW1041E

Mouse

Recombinant

TG2

In Vitro Enzyme

Activity
6.8 µM [2]

ERW1041E

Human Cellular

TG2 (THP-1

cells)

Cellular Activity No effect [2]

Z006

Human Cellular

TG2 (THP-1

cells)

Cellular Activity 6 µM [2]

Signaling Pathway and Experimental Workflow
To visualize the mechanism of action and the methods used for validation, the following

diagrams are provided.
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TG2-Fibronectin Signaling Pathway
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Incubate TG2 with Inhibitor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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